Cas no 2222-07-3 (Cucurbitacin I)
Conclusion: cucurbitacin I is a natural selective inhibitor of jak2/stat3 and has potent antitumor activity
Cucurbitacin I structure
Cucurbitacin I Properties
Names and Identifiers
-
- 2,16α,20,25-tetrahydroxy-9β-methyl-10α-19-norlanosta-1,5,23(E)-triene-3,11,22-trione
- Cucurbitacin I
- Cucurbitacin I (JSI-124, NSC 521777, Elatericin B)
- Cucurbitacin I, Cucumis sativus L.
- CUCURBITACIN I, HPLC
- Cucurbitacin i with hplc
- Elatericin B
- JSI124
- JSI-124
- NSC521777
- NSC-521777
- 2,16a,20,25-Tetrahydroxy-9b-methyl-10a-19-norlanosta-1,5,23(E)-triene-3,11,22-trione
- Cucurbitacine (I)
- 1,2-Dehydroelatericin A
- SHQ47990PH
- MLS002702902
- 19-nor
- F85354
- NSC-521777Elatericin B
- CUCURBITACCINE (I)
- 2222-07-3
- XT170627
- NCGC00388208-02
- 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)-
- CHEBI:3947
- EINECS 218-736-8
- SCHEMBL2523066
- Elatericin B;JSI-124;NSC-521777
- UNII-SHQ47990PH
- NSC 521777
- HY-N1405
- (4R,9beta,16alpha,23E)-2,16,20,25-tetrahydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-2,5,23-triene-1,11,22-trione
- 19-nor-9.beta.,5,23-triene-3,11,22-trione, 9-methyl-2,16,20,25-tetrahydroxy-
- (9?,10?,16?,23E)-2,16,20,25-Tetrahydroxy-9-methyl-19-norlanosta-1,5,23-triene-3,11,22-trione
- MS-29560
- 2,16alpha,20,25-Tetrahydroxy-9beta-methyl-10alpha-19-norlanosta-1,5,23(E)-triene-3,11,22-trione
- AKOS024456675
- Cucurbitacin I (Elatericin B)
- JSI 124
- 2,16,20,25-Terahydroxycucurbita-1,5,23-triene-3,11,22-trione - Iberis umbellata (candytuft)
- Elatericin B; JSI-124; NSC-521777
- NSC-112167
- C08800
- 19-Norlanosta-1,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9.beta.,10.alpha.,16.alpha.)- (VA
- CS-5431
- 19-Nor-9-beta,10-alpha-lanosta-1,5,23-triene-3,11,22-trione, 9-methyl-2,16,20,25-tetrahydroxy-
- LMST01010110
- Q27106265
- (8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
- 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9.beta.,10.alpha.,16.alpha.,23E)-
- NSC 112167
- SCHEMBL15914446
- CHEMBL387737
- 28580-39-4
- 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)- (VAN)
- NSC112167
- DTXSID501015546
- (8S,9R,10R,13R,14S,16R,17R)-17-[(E,1R)-1,5-dihydroxy-1,5-dimethyl-2-oxo-hex-3-enyl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
- GLXC-10147
- NISPVUDLMHQFRQ-MKIKIEMVSA-N
- +Expand
-
- MFCD09971044
- NISPVUDLMHQFRQ-MKIKIEMVSA-N
- 1S/C30H42O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,11-13,17,19-20,23,31-32,36-37H,10,14-15H2,1-8H3/b12-11+/t17-,19-,20+,23+,27+,28-,29+,30+/m1/s1
- O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])C(C(=C([H])[C@@]4([H])[C@]3(C([H])([H])[H])C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@@](C(/C(/[H])=C(\[H])/C(C([H])([H])[H])(C([H])([H])[H])O[H])=O)(C([H])([H])[H])O[H])=O)O[H])=O
Computed Properties
- 514.293054g/mol
- 0
- 2.7
- 4
- 7
- 4
- 514.293054g/mol
- 514.293054g/mol
- 132Ų
- 37
- 1160
- 0
- 8
- 0
- 1
- 0
- 1
- 514.6
Experimental Properties
- 3.61940
- 132.13000
- 1.593
- 698.3°Cat760mmHg
- 148-150°C
- 0.0±5.2 mmHg at 25°C
- 390.1°C
- No data available
- 1.26
Cucurbitacin I Price
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Cucurbitacin I Related Literature
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1. Front cover
-
Wen-Ming Liu,Ya-Nan Xue,Na Peng,Wen-Tao He,Ren-Xi Zhuo,Shi-Wen Huang J. Mater. Chem., 2011,21, 13306-13315
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Patrick J. Hrdlicka,Saswata Karmakar Org. Biomol. Chem., 2017,15, 9760-9774
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Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
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Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
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X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
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